Cas no 2137629-74-2 ((2,2-Difluoro-3-propoxypropyl)(propyl)amine)

• Product Name: (2,2-Difluoro-3-propoxypropyl)(propyl)amine
• CAS No: 2137629-74-2
• MF: C₉H₁₉F₂NO
• MW: 195.250069856644
• CID: 6254375
• PubChem ID: 165837492
• Update Time: 2025-06-24

(2,2-Difluoro-3-propoxypropyl)(propyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-789356
• 2137629-74-2
• (2,2-difluoro-3-propoxypropyl)(propyl)amine
• (2,2-Difluoro-3-propoxypropyl)(propyl)amine

• Inchi： 1S/C9H19F2NO/c1-3-5-12-7-9(10,11)8-13-6-4-2/h12H,3-8H2,1-2H3
• InChI Key： UBDMRPOJBCPTJB-UHFFFAOYSA-N
• SMILES： FC(COCCC)(CNCCC)F

Computed Properties

• Exact Mass: 195.14347055g/mol
• Monoisotopic Mass: 195.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on (2,2-Difluoro-3-propoxypropyl)(propyl)amine

Introduction to (2,2-Difluoro-3-propoxypropyl)(propyl)amine and Its Significance in Modern Chemical Research

The compound with the CAS number 2137629-74-2 is a fascinating molecule known by the systematic name (2,2-Difluoro-3-propoxypropyl)(propyl)amine. This unique chemical entity has garnered attention in the scientific community due to its distinct structural features and potential applications in various fields of research. The presence of both fluorine and propoxy groups in its molecular structure imparts specific electronic and steric properties, making it a valuable candidate for further exploration.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity. The fluorine atoms in (2,2-Difluoro-3-propoxypropyl)(propyl)amine contribute to its stability and reactivity, which are crucial factors in drug design and development. This compound has shown promise as a building block for more complex molecules, particularly in the synthesis of novel pharmaceuticals and agrochemicals.

The propylamine moiety in the compound's name is another key feature that influences its chemical behavior. Amines are well-known for their role as nucleophiles and catalysts in organic reactions. The combination of a propyl group with an amine provides a balance between lipophilicity and solubility, making it suitable for various biological applications. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules that target specific biological pathways.

Recent studies have highlighted the importance of fluorinated amines in medicinal chemistry. These compounds often exhibit improved pharmacokinetic properties, including longer half-lives and reduced degradation rates. The work of several research groups has demonstrated that incorporating fluorine into amine structures can enhance binding interactions with biological targets, leading to more effective therapeutic agents. For instance, (2,2-Difluoro-3-propoxypropyl)(propyl)amine has been investigated as a potential intermediate in the synthesis of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases.

The propoxy group in the molecule also plays a significant role in its overall properties. Propoxy groups are known to increase the lipophilicity of molecules, which can be advantageous for membrane permeability and oral bioavailability. This feature makes (2,2-Difluoro-3-propoxypropyl)(propyl)amine a promising candidate for drug development, particularly for formulations that require efficient absorption through biological membranes.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Fluorinated compounds are widely used in the development of advanced materials due to their unique electronic properties. The presence of fluorine atoms can lead to enhanced thermal stability and chemical resistance, making (2,2-Difluoro-3-propoxypropyl)(propyl)amine suitable for use in high-performance polymers and coatings.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in accessing novel chemical entities.

The growing body of research on fluorinated amines underscores their significance in addressing global health challenges. By leveraging the unique properties of compounds like (2,2-Difluoro-3-propoxypropyl)(propyl)amine, scientists are paving the way for more effective and targeted therapies. As our understanding of these molecules continues to evolve, we can expect to see further breakthroughs that will impact various aspects of human health and industrial applications.

In conclusion, (2,2-Difluoro-3-propoxypropyl)(propyl)amine represents a compelling example of how structural modifications can lead to novel chemical entities with significant potential. Its unique combination of fluorine and propoxy groups makes it a valuable tool for researchers working in pharmaceuticals, materials science, and beyond. As we continue to explore its applications and refine our synthetic methodologies, this compound is poised to play a crucial role in advancing scientific knowledge and innovation.